Cas no 2137985-40-9 (4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)-)

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- is a specialized heterocyclic compound featuring an oxazole core substituted with a cyano group, a dimethylamino moiety, and a methoxymethyl side chain. This structure imparts unique reactivity and selectivity, making it valuable in organic synthesis and pharmaceutical research. The electron-rich dimethylamino group enhances nucleophilicity, while the methoxymethyl substituent offers steric and electronic modulation. The cyano group provides a versatile handle for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly as a building block for bioactive molecules. The compound’s stability and synthetic accessibility further contribute to its utility in advanced chemical development.

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- structure

2137985-40-9 structure

Product Name:4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)-

CAS No:2137985-40-9

MF:C₈H₁₁N₃O₂

MW:181.191841363907

CID:5259574

Update Time:2025-06-08

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)-
- Inchi： 1S/C8H11N3O2/c1-11(2)8-6(4-9)10-7(13-8)5-12-3/h5H2,1-3H3
- InChI Key： JNJOKYKPTCMLJA-UHFFFAOYSA-N
- SMILES： O1C(N(C)C)=C(C#N)N=C1COC

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-376607-0.05g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	0.05g	$792.0	2023-03-02
Enamine	EN300-376607-0.1g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	0.1g	$829.0	2023-03-02
Enamine	EN300-376607-0.25g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	0.25g	$867.0	2023-03-02
Enamine	EN300-376607-0.5g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	0.5g	$905.0	2023-03-02
Enamine	EN300-376607-1.0g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	1g	$0.0	2023-06-07
Enamine	EN300-376607-2.5g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	2.5g	$1848.0	2023-03-02
Enamine	EN300-376607-5.0g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	5.0g	$2732.0	2023-03-02
Enamine	EN300-376607-10.0g	5-(dimethylamino)-2-(methoxymethyl)-1,3-oxazole-4-carbonitrile	2137985-40-9	10.0g	$4052.0	2023-03-02

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

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Additional information on 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)-

Comprehensive Overview of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- (CAS No. 2137985-40-9)

The compound 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- (CAS No. 2137985-40-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features an oxazole core, which is a five-membered ring containing both nitrogen and oxygen atoms. The presence of functional groups such as dimethylamino and methoxymethyl further enhances its reactivity and utility in synthetic chemistry.

One of the most frequently searched questions regarding this compound is: "What are the applications of 4-Oxazolecarbonitrile derivatives in medicinal chemistry?" Researchers have explored the potential of 4-Oxazolecarbonitrile derivatives as building blocks for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The dimethylamino group, in particular, is known to improve the bioavailability of such compounds, making them attractive candidates for pharmaceutical research.

Another hot topic in the scientific community is the synthetic routes for 5-(dimethylamino)-2-(methoxymethyl)-4-oxazolecarbonitrile. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, catalytic processes using transition metals or organocatalysts have been reported to yield high purity 4-Oxazolecarbonitrile derivatives with minimal waste generation.

The oxazole ring system is also of interest in materials science, particularly in the development of organic semiconductors and luminescent materials. The methoxymethyl group in CAS No. 2137985-40-9 can influence the electronic properties of the molecule, making it a potential candidate for optoelectronic applications. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.

From an analytical perspective, the characterization of 5-(dimethylamino)-2-(methoxymethyl)-4-oxazolecarbonitrile often involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is critical for its use in research and industrial applications.

In summary, 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(methoxymethyl)- (CAS No. 2137985-40-9) is a versatile compound with broad potential in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique structural features and functional groups make it a valuable tool for researchers and industries alike. As interest in heterocyclic compounds continues to grow, this molecule is likely to remain a focal point of scientific inquiry and innovation.